Cas no 1044768-77-5 (3-(2,6-difluorophenyl)piperidine)

• Product Name: 3-(2,6-difluorophenyl)piperidine
• CAS No: 1044768-77-5
• MF: C₁₁H₁₃F₂N
• MW: 197.22442984581
• CID: 6411200
• PubChem ID: 24904254
• Update Time: 2025-06-13

3-(2,6-difluorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluorophenyl)piperidine
• Piperidine, 3-(2,6-difluorophenyl)-
• 1044768-77-5
• EN300-1839939
• DTXSID901303050
• CS-0304353
• AKOS006308389

• Inchi： 1S/C11H13F2N/c12-9-4-1-5-10(13)11(9)8-3-2-6-14-7-8/h1,4-5,8,14H,2-3,6-7H2
• InChI Key： HGNWRAYNIXCVNZ-UHFFFAOYSA-N
• SMILES： N1CCCC(C2=C(F)C=CC=C2F)C1

Computed Properties

• Exact Mass: 197.10160574g/mol
• Monoisotopic Mass: 197.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.126±0.06 g/cm3(Predicted)
• Boiling Point: 224.2±40.0 °C(Predicted)
• pka: 9.50±0.10(Predicted)

Additional information on 3-(2,6-difluorophenyl)piperidine

Introduction to 3-(2,6-difluorophenyl)piperidine (CAS No. 1044768-77-5)

3-(2,6-difluorophenyl)piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 1044768-77-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative features a 2,6-difluorophenyl substituent, which imparts unique electronic and steric properties to the molecule. The structural motif of this compound has garnered considerable attention due to its potential applications in the development of novel therapeutic agents.

The 3-(2,6-difluorophenyl)piperidine scaffold is particularly intriguing because it combines the versatility of the piperidine ring with the electron-withdrawing and lipophilic characteristics of the 2,6-difluorophenyl group. Such structural features are often exploited in medicinal chemistry to modulate binding affinity, metabolic stability, and pharmacokinetic profiles. The presence of fluorine atoms at the ortho positions enhances the compound's interactions with biological targets, making it a valuable candidate for further exploration.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their ability to improve drug-like properties. The 2,6-difluorophenyl moiety in 3-(2,6-difluorophenyl)piperidine contributes to its favorable pharmacokinetic profile by increasing lipophilicity and reducing susceptibility to metabolic degradation. These attributes are particularly important in the design of small-molecule drugs that require prolonged circulation times and high target engagement.

One of the most compelling aspects of 3-(2,6-difluorophenyl)piperidine is its potential as a building block for more complex drug candidates. Researchers have leveraged this scaffold to develop molecules with activity against various therapeutic targets, including enzymes and receptors involved in neurological disorders, inflammation, and cancer. The unique electronic distribution induced by the 2,6-difluorophenyl group allows for precise tuning of binding interactions, enabling the optimization of potency and selectivity.

Recent studies have highlighted the utility of 3-(2,6-difluorophenyl)piperidine in the development of kinase inhibitors. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is implicated in numerous diseases. By incorporating the 3-(2,6-difluorophenyl)piperidine moiety into kinase inhibitors, researchers have been able to achieve high-affinity binding and improved pharmacological properties. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are relevant in oncology applications.

The synthesis of 3-(2,6-difluorophenyl)piperidine (CAS No. 1044768-77-5) involves multi-step organic transformations that highlight the synthetic flexibility of piperidine derivatives. The introduction of fluorine atoms at the 2 and 6 positions of the phenyl ring requires careful control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to facilitate these transformations efficiently.

The chemical properties of 3-(2,6-difluorophenyl)piperidine make it an attractive candidate for further structural diversification. By modifying other parts of the molecule or introducing additional functional groups, chemists can generate libraries of compounds with tailored biological activities. This approach is central to modern drug discovery efforts, where high-throughput screening and structure-activity relationship studies are routinely employed to identify lead compounds.

In conclusion,3-(2,6-difluorophenyl)piperidine represents a promising scaffold for pharmaceutical innovation. Its unique structural features and favorable physicochemical properties position it as a valuable asset in medicinal chemistry research. As our understanding of biological targets advances,3-(2,6-difluorophenyl)piperidine and its derivatives are likely to play an increasingly important role in the development of next-generation therapeutics.